Cas no 5650-51-1 (5,6-Dihydrocyclopenta[b]thiophen-4-one)

• Product Name: 5,6-Dihydrocyclopenta[b]thiophen-4-one
• CAS No: 5650-51-1
• MF: C₇H₆OS
• MW: 138.186940670013
• MDL: MFCD00757271
• CID: 46065
• PubChem ID: 1958632
• Update Time: 2025-06-08

5,6-Dihydrocyclopenta[b]thiophen-4-one Chemical and Physical Properties

Names and Identifiers

• 5,6-Dihydrocyclopenta[b]thiophen-4-one
• AKOS BB-9698
• 5,6-dihydro-4H-Cyclopenta[b]thiophen-4-one
• 4-oxo-4,5-dihydro-6H-cyclopenta<b>thiophene
• 5,6-dihydro-<6H>-cyclopenta-<b>-thiophene-4-one
• 5,6-dihydro-4H-cyclopenta[b]thien-4-one
• 5,6-dihydro-4H-cyclopenta<b>thiophen-4-one
• 5,6-dihydro-cyclopenta[b]thiophen-4-one
• 4H,5H,6H-cyclopenta[b]thiophen-4-one
• 5,6-Dihydrocyclopenta(b)thiophen-4-one
• 4H-Cyclopenta[b]thiophen-4-one, 5,6-dihydro-
• PubChem18363
• 5,6-Dihydrocyclopenta(b )thiophen-4-one
• KOBLGOHFGYWCRC-UHFFFAOYSA-N
• STL322334
• 8260AB
• 5,6-Dihydro-c
• EN300-49107
• AM20100390
• AKOS003606949
• FT-0744409
• SY056658
• SCHEMBL1747122
• SB37695
• DTXSID90365716
• 5,6-dihydrocyclopenta[b]thiophene-4-one
• A8097
• CS-0187085
• MFCD00757271
• Z57085550
• AS-43810
• 5650-51-1
• DB-024438
• AI-942/25121098

• MDL： MFCD00757271
• Inchi： 1S/C7H6OS/c8-6-1-2-7-5(6)3-4-9-7/h3-4H,1-2H2
• InChI Key： KOBLGOHFGYWCRC-UHFFFAOYSA-N
• SMILES： S1C=CC2C(CCC1=2)=O

Computed Properties

• Exact Mass: 138.01400
• Monoisotopic Mass: 138.01393598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3
• XLogP3: 1.4

Experimental Properties

• Density: 1.322
• Melting Point: 115-117 ºC
• Boiling Point: 240 ºC
• Flash Point: 99 ºC
• PSA: 45.31000
• LogP: 1.87700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5,6-Dihydrocyclopenta[b]thiophen-4-one

Introduction to 5,6-Dihydrocyclopenta[b]thiophen-4-one (CAS No. 5650-51-1)

5,6-Dihydrocyclopenta[b]thiophen-4-one (CAS No. 5650-51-1) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural properties and potential applications. This compound belongs to the thiophene derivatives family, which is well-known for its broad spectrum of biological activities and industrial relevance. The presence of a cyclopentane ring fused with a thiophene moiety in 5,6-Dihydrocyclopenta[b]thiophen-4-one contributes to its distinct chemical behavior and reactivity, making it a valuable scaffold for further chemical modifications and functionalization.

The molecular structure of 5,6-Dihydrocyclopenta[b]thiophen-4-one features a conjugated system that can be exploited for various applications, including the development of organic electronic materials and pharmaceutical intermediates. The compound’s stability and versatility under different chemical conditions have made it a subject of extensive research in synthetic chemistry. Recent studies have highlighted its role as a precursor in the synthesis of more complex molecules, particularly in the context of drug discovery and material science innovations.

In the realm of pharmaceutical research, 5,6-Dihydrocyclopenta[b]thiophen-4-one has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. Its structural framework allows for easy modification at multiple sites, enabling the creation of derivatives with tailored pharmacological properties. For instance, researchers have explored its utility in developing novel antiviral and anti-inflammatory agents. The compound’s ability to undergo selective functionalization has opened up new avenues for designing molecules that can interact with biological targets with high specificity.

Moreover, the applications of 5,6-Dihydrocyclopenta[b]thiophen-4-one extend beyond pharmaceuticals into the field of advanced materials. Its conjugated system and aromaticity make it a promising candidate for organic semiconductors and optoelectronic devices. Recent advancements in polymer chemistry have demonstrated its incorporation into conductive polymers, which are essential for flexible electronics and solar cells. The compound’s thermal stability and chemical resistance further enhance its suitability for these applications.

The synthesis of 5,6-Dihydrocyclopenta[b]thiophen-4-one typically involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. One common approach involves cyclization reactions followed by functional group transformations to achieve the desired product. The use of catalytic systems has improved the efficiency and yield of these reactions, making large-scale production more feasible. These advancements in synthetic techniques have not only facilitated the study of 5,6-Dihydrocyclopenta[b]thiophen-4-one but also contributed to the broader development of heterocyclic chemistry.

Recent research has also delved into the computational modeling of 5,6-Dihydrocyclopenta[b]thiophen-4-one, leveraging computational chemistry tools to predict its behavior under various conditions. These studies have provided insights into its reactivity mechanisms and have helped in designing more efficient synthetic routes. Additionally, computational methods have been used to screen potential derivatives for enhanced biological activity, streamlining the drug discovery process.

The industrial significance of 5,6-Dihydrocyclopenta[b]thiophen-4-one is further underscored by its role in producing specialty chemicals used in various industries. For example, it serves as a key intermediate in the manufacture of dyes and pigments due to its ability to form stable complexes with metal ions. These complexes exhibit vibrant colors and are used in textiles, coatings, and printing industries. The versatility of 5,6-Dihydrocyclopenta[b]thiophen-4-one thus makes it a valuable asset in both academic research and industrial applications.

In conclusion,5,6-Dihydrocyclopenta[b]thiophen-4-one (CAS No. 5650-51-1) is a multifaceted compound with diverse applications spanning pharmaceuticals, materials science, and industrial chemistry. Its unique structural features and reactivity make it a cornerstone in synthetic chemistry research. As advancements continue to emerge in computational modeling and synthetic methodologies,5,6-Dihydrocyclopenta[b]thiophen-4one is poised to play an even more significant role in shaping future innovations across multiple scientific disciplines.